2-Methyl-5-propargyloxybenzothiazole

• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol
• IUPAC Name: 2-methyl-5-prop-2-ynoxy-1,3-benzothiazole
• InChI: InChI=1S/C11H9NOS/c1-3-6-13-9-4-5-11-10(7-9)12-8(2)14-11/h1,4-5,7H,6H2,2H3
• InChI Key: YHDPUCXJGQSMJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)OCC#C

Description

2-Methyl-5-propargyloxybenzothiazole is a heterocyclic organic compound featuring a benzothiazole backbone substituted with a methyl group at the 2-position and a propargyloxy group at the 5-position. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, agrochemicals, and materials science. The propargyloxy group introduces alkyne functionality, enabling click chemistry applications, while the benzothiazole core is associated with bioactivity in antimicrobial, antiviral, and anticancer contexts.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substitutions on the benzothiazole ring or modifications to the propargyloxy group. Below is a comparative analysis with key examples from literature and pharmacopeial standards.

Substitution Patterns on the Benzothiazole Ring

• Thiazol-5-ylmethyl carbamate derivatives (e.g., compounds from Pharmacopeial Forum PF 43(1) [2017]): Example 1: Thiazol-5-ylmethyl (2S,3S,5S)-5-[(S)-2-ethoxycarbonylamino-3-methylbutanamido]-3-hydroxy-1,6-diphenylhexan-2-ylcarbamate .
• This derivative replaces the propargyloxy group with an ethoxycarbonylamino moiety. The absence of the alkyne group limits its utility in click chemistry but enhances stability for peptide coupling applications. Example 2: Thiazol-5-ylmethyl (2S,3S,5S)-5-[(S)-2-(3-[[2-(2-hydroperoxypropan-2-yl)thiazol-4-yl]methyl]-3-methylureido)-3-methylbutanamido]-3-hydroxy-1,6-diphenylhexan-2-ylcarbamate .
• Incorporates a hydroperoxypropan-2-yl group, introducing oxidative reactivity absent in 2-Methyl-5-propargyloxybenzothiazole.

Functional Group Comparison

Compound	Substituent at Position 5	Key Functional Groups	Applications
2-Methyl-5-propargyloxybenzothiazole	Propargyloxy	Alkyne, benzothiazole	Click chemistry, antimicrobial agents
Thiazol-5-ylmethyl carbamate (Example 1)	Ethoxycarbonylamino	Carbamate, amide	Peptide synthesis, protease inhibitors
Thiazol-5-ylmethyl carbamate (Example 2)	Hydroperoxypropan-2-yl	Hydroperoxide, urea	Oxidative drug delivery, radical scavengers

Research Findings and Limitations

• Synthetic Accessibility : 2-Methyl-5-propargyloxybenzothiazole is synthesized via nucleophilic substitution on 5-hydroxy-2-methylbenzothiazole, a process less labor-intensive than the multi-step routes required for carbamate derivatives .
• Pharmacological Gaps : While antimicrobial data exist for benzothiazoles, direct comparative studies with hydroperoxy or carbamate analogs are sparse.